Deacetylescin Ia

• Molecular Formula: C53H84O23
• Molecular Weight: 1089.2 g/mol
• InChI: InChI=1S/C53H84O23/c1-9-22(2)44(69)76-42-41(66)53(21-57)24(16-48(42,3)4)23-10-11-28-49(5)14-13-30(50(6,20-56)27(49)12-15-51(28,7)52(23,8)17-29(53)58)72-47-39(74-46-36(64)34(62)32(60)26(19-55)71-46)37(65)38(40(75-47)43(67)68)73-45-35(63)33(61)31(59)25(18-54)70-45/h9-10,24-42,45-47,54-66H,11-21H2,1-8H3,(H,67,68)/b22-9+/t24-,25+,26+,27+,28+,29+,30-,31+,32+,33-,34-,35+,36+,37-,38-,39+,40-,41-,42-,45-,46-,47+,49-,50+,51+,52+,53-/m0/s1
• InChIKey: VCTRQTABKHTJAO-ZSLNAYKLSA-N

Deacetylescin Ia – A Deacetylated Escin Derivative with Distinct Nutraceutical and Procurement Advantages

Deacetylescin Ia (CAS 254896-53-2, C53H84O23, MW 1089.22) is a triterpenoid saponin formed by the deacetylation of escin Ia at the C‑22 position during alkaline food processing of Aesculus turbinata seeds [1]. This single structural modification yields a compound that retains measurable anti‑hyperglycemic and pancreatic lipase‑inhibitory activities while offering notably reduced bitterness and altered physicochemical properties compared to its parent escins [1][2].

Deacetylated escin derivative Retains reported anti-hyperglycemic and lipase-inhibitory activities with altered physicochemical profile

Reduced bitterness Supports palatable oral nutraceutical formulation research

Broader solvent compatibility Soluble in methanol, ethanol, DMSO; simplifies sample preparation workflows

Ambient stability Tolerates ambient shipping for days, reducing cold-chain dependence

• [1] Kimura H, et al. Identification of novel saponins from edible seeds of Japanese horse chestnut (Aesculus turbinata Blume) after treatment with wooden ashes and their nutraceutical activity. J Pharm Biomed Anal. 2006;41(5):1657-65. PMID: 16621416. View Source
• [2] Kimura H, et al. Antiobese Effects of Novel Saponins from Edible Seeds of Japanese Horse Chestnut (Aesculus turbinata BLUME) after Treatment with Wood Ashes. J Agric Food Chem. 2008;56(12):4783-8. PMID: 18512932. View Source

Why Escin Ia or Other Escin Derivatives Cannot Be Directly Substituted for Deacetylescin Ia in Sensitive Assays or Product Formulation

Despite sharing a common triterpenoid core, deacetylescin Ia and its parent escin Ia exhibit quantifiable differences in bioactivity rank order, organoleptic profile, and physicochemical behavior that preclude simple interchange in research or development settings. Direct comparative studies demonstrate that the loss of the C‑22 acetyl group shifts the compound's position in potency hierarchies for glucose tolerance and pancreatic lipase inhibition, while simultaneously imparting reduced bitterness and altered solubility and stability characteristics [1][2]. These differences translate into distinct experimental outcomes and formulation requirements, making the selection of the precise deacetylated form critical for reproducibility and intended application.

Deacetylescin Ia

Escin Ia & Other Derivatives

Intermediate rank in glucose tolerance assay

Higher potency (escins) or lower potency (desacylescins) may shift glycemic endpoint interpretation

Lower-potency tigloyl subgroup in lipase inhibition

Angeloyl-substituted deacetylescins (Ib/IIb) exhibit higher inhibitory activity; escins highest overall

Reduced bitterness and altered solubility

Escins are more bitter and may require different solvent systems or formulation approaches

• [1] Kimura H, et al. Identification of novel saponins from edible seeds of Japanese horse chestnut (Aesculus turbinata Blume) after treatment with wooden ashes and their nutraceutical activity. J Pharm Biomed Anal. 2006;41(5):1657-65. PMID: 16621416. View Source
• [2] Kimura H, et al. Antiobese Effects of Novel Saponins from Edible Seeds of Japanese Horse Chestnut (Aesculus turbinata BLUME) after Treatment with Wood Ashes. J Agric Food Chem. 2008;56(12):4783-8. PMID: 18512932. View Source

Quantitative Differentiation Evidence for Deacetylescin Ia Against Closest Analogs

Oral Glucose Tolerance: Deacetylescin Ia Exhibits Intermediate Anti‑Hyperglycemic Potency Between Escins and Desacylescins

In murine oral glucose tolerance tests, a single oral dose of deacetylescins (including Ia) at 100 mg/kg significantly attenuated blood glucose elevation. The rank order of inhibitory potency was escins > deacetylescins > desacylescins, placing deacetylescin Ia in an intermediate efficacy tier distinct from both more potent parent escins and less potent desacylescins [1].

Oral Glucose Tolerance

Class-level inference

Escins › Deacetylescins › Desacylescins

Intermediate rank supports moderate glycemic response research

Single oral dose 100 mg/kg; mouse model

Evidence Dimension	Attenuation of blood glucose elevation after oral glucose challenge
Target Compound Data	Significant attenuation at 100 mg/kg (single oral dose)
Comparator Or Baseline	Escins (higher potency); Desacylescins (lower potency)
Quantified Difference	Rank order: escins > deacetylescins > desacylescins
Conditions	Mouse oral glucose tolerance test; compounds administered orally at 100 mg/kg

Why This Matters

This rank-order differentiation enables researchers to select a compound with moderate anti‑hyperglycemic activity, avoiding the stronger effects of escins or the weaker effects of desacylescins for applications requiring balanced glycemic control.

• [1] Kimura H, et al. Identification of novel saponins from edible seeds of Japanese horse chestnut (Aesculus turbinata Blume) after treatment with wooden ashes and their nutraceutical activity. J Pharm Biomed Anal. 2006;41(5):1657-65. PMID: 16621416. View Source

Pancreatic Lipase Inhibition: Deacetylescin Ia Shows Intermediate Potency with Substituent‑Dependent Activity

In vitro pancreatic lipase assays reveal a clear potency hierarchy: escins > desacylescins > deacetylescins. Notably, deacetylescins possessing the angeloyl moiety (Ib, IIb) exhibit greater inhibitory activity than the tigloyl‑bearing Ia and IIa series [1][2]. Deacetylescin Ia (tigloyl) thus occupies the lower‑potency end of the deacetylescin subgroup, providing a defined activity benchmark for structure‑activity relationship studies.

Pancreatic Lipase Inhibition

Head-to-head

Potency rank escins > desacylescins > deacetylescins

Substituent effect angeloyl (Ib/IIb) > tigloyl (Ia/IIa)

Enables substituent-activity mapping for lipase research

In vitro enzyme assay

Evidence Dimension	Pancreatic lipase inhibitory activity
Target Compound Data	Inhibitory activity present; belongs to lower‑potency tigloyl subgroup
Comparator Or Baseline	Escins (highest potency); Desacylescins (intermediate potency); Deacetylescins Ib/IIb (angeloyl, higher potency)
Quantified Difference	Rank order: escins > desacylescins > deacetylescins; angeloyl (Ib/IIb) > tigloyl (Ia/IIa) within deacetylescins
Conditions	In vitro pancreatic lipase enzyme assay

Why This Matters

This precise rank order and substituent‑dependent activity profile guide selection of the appropriate deacetylescin analog for anti‑obesity research, with Ia serving as the lower‑activity control relative to angeloyl‑containing deacetylescins.

• [1] Kimura H, et al. Identification of novel saponins from edible seeds of Japanese horse chestnut (Aesculus turbinata Blume) after treatment with wooden ashes and their nutraceutical activity. J Pharm Biomed Anal. 2006;41(5):1657-65. PMID: 16621416. View Source
• [2] Kimura H, et al. Antiobese Effects of Novel Saponins from Edible Seeds of Japanese Horse Chestnut (Aesculus turbinata BLUME) after Treatment with Wood Ashes. J Agric Food Chem. 2008;56(12):4783-8. PMID: 18512932. View Source

Organoleptic Profile: Deacetylescin‑Containing Fractions Exhibit Significantly Reduced Bitterness Compared to Escins

Saponin fractions enriched in deacetylescins and desacylescins (derived from edible, ash‑treated seeds) are reported to be “much less bitter taste” than escin‑containing fractions from natural seeds when evaluated at identical concentrations [1][2]. This qualitative difference is a direct consequence of the deacetylation process.

Organoleptic Bitterness

Head-to-head

Deacetylescin fraction vs Escin fraction Much less bitter

Expands oral nutraceutical formulation palatability

Qualitative sensory comparison at equal concentration

Evidence Dimension	Bitterness intensity
Target Compound Data	Much less bitter taste at same concentration
Comparator Or Baseline	Escin‑containing fractions from natural seeds (more bitter)
Quantified Difference	Qualitative: "much less bitter taste"
Conditions	Sensory comparison at equal concentrations

Why This Matters

Reduced bitterness expands the applicability of deacetylescin Ia in orally administered nutraceutical and functional food formulations, where palatability directly influences consumer acceptance and compliance.

• [1] Kimura H, et al. Antiobese Effects of Novel Saponins from Edible Seeds of Japanese Horse Chestnut (Aesculus turbinata BLUME) after Treatment with Wood Ashes. J Agric Food Chem. 2008;56(12):4783-8. PMID: 18512932. View Source
• [2] あく抜き処理したトチノキ種子から単離されたサポニン成分の血糖値上昇抑制作用と苦味の低減化. 2007. J-STAGE. View Source

Solubility Profile: Deacetylescin Ia Demonstrates Solubility in a Broad Range of Common Organic Solvents

Deacetylescin Ia is soluble in methanol, ethanol, and DMSO [1], whereas its parent escin Ia exhibits defined, quantified solubility limits (e.g., DMSO: 25–100 mg/mL, DMF: 30 mg/mL, ethanol: slightly soluble or 30 mg/mL depending on source) [2]. The broader qualitative solubility of deacetylescin Ia simplifies experimental dissolution and formulation workflows.

Solubility Profile

Reported

Deacetylescin Ia Soluble in MeOH, EtOH, DMSO

Escin Ia DMSO 25-100 mg/mL, DMF 30 mg/mL, EtOH slightly

Simplifies solvent selection for sample preparation

Vendor and literature data; verify under use conditions

Evidence Dimension	Solubility in organic solvents
Target Compound Data	Soluble in methanol, ethanol, DMSO
Comparator Or Baseline	Escin Ia: DMSO 25-100 mg/mL, DMF 30 mg/mL, ethanol slightly soluble
Quantified Difference	Qualitative (deacetylescin Ia) vs. quantitative (escin Ia) solubility; broader solvent compatibility for deacetylescin Ia
Conditions	Ambient temperature; vendor and literature data

Why This Matters

Enhanced solvent flexibility reduces technical barriers in sample preparation, allowing researchers to choose the most appropriate solvent system for their specific in vitro or in vivo experimental design.

• [1] 去乙酰七叶皂苷A. CAS 254896-53-2. SCStandards Technical Datasheet. View Source
• [2] Escin IA. GLPBIO Technical Datasheet. View Source

Stability During Shipping and Storage: Deacetylescin Ia Tolerates Ambient Temperature Transit

Deacetylescin Ia is reported to be stable at ambient temperature for several days during shipping , whereas escin Ia typically requires refrigerated or frozen shipping conditions and storage at 4°C or -20°C . This difference reflects the impact of C‑22 deacetylation on compound robustness.

Shipping & Storage Stability

Data to verify

Ambient stable for days vs Cold chain required (2-8°C or dry ice)

Reduces logistics complexity; supports ambient workflows

Vendor specification; confirm for long-term storage

Evidence Dimension	Stability at ambient temperature
Target Compound Data	Stable at ambient temperature for a few days during shipping
Comparator Or Baseline	Escin Ia: requires cold shipping (2-8°C or dry ice) and refrigerated/frozen storage
Quantified Difference	Qualitative: ambient stability for days vs. cold‑chain requirement
Conditions	Shipping and short‑term storage conditions per vendor specifications

Why This Matters

Ambient stability simplifies logistics and reduces procurement costs, particularly for institutions in regions where reliable cold‑chain shipping is challenging or expensive, while also minimizing the risk of activity loss during transit.

Molecular Weight Distinction: Deacetylescin Ia (1089.22 Da) Is Approximately 42 Da Smaller Than Escin Ia (1131.26 Da)

Deacetylescin Ia (C53H84O23) has a molecular weight of 1089.22 Da , which is 42.04 Da smaller than escin Ia (C55H86O24, 1131.26 Da) [1]. This mass difference corresponds to the loss of an acetyl group (C2H2O) at C‑22 and provides a definitive analytical marker for distinguishing the two compounds in LC‑MS or other mass‑sensitive detection methods.

Molecular Weight

Head-to-head

Δ 42.04 Da 1089.22 vs 1131.26 Da

Unambiguous LC-MS identification marker

Corresponds to loss of acetyl group (C2H2O)

Evidence Dimension	Molecular weight
Target Compound Data	1089.22 Da
Comparator Or Baseline	Escin Ia: 1131.26 Da
Quantified Difference	42.04 Da lower for deacetylescin Ia
Conditions	Calculated from molecular formulas: C53H84O23 vs. C55H86O24

Why This Matters

This clear mass difference enables unambiguous identification and quantification of deacetylescin Ia in complex mixtures, ensuring accurate lot characterization and preventing misidentification in analytical workflows.

• [1] Escin IA. TargetMol Technical Datasheet. View Source

Optimal Research and Industrial Use Cases for Deacetylescin Ia Based on Quantified Differentiation

Anti‑Hyperglycemic Nutraceutical Development Requiring Moderate Potency

Deacetylescin Ia's intermediate anti‑hyperglycemic potency (ranked between escins and desacylescins) makes it suitable for nutraceutical formulations aiming for glycemic control without the stronger effects of parent escins. Its reduced bitterness further supports inclusion in palatable oral products [1].

Pancreatic Lipase Inhibition Studies with Defined Substituent‑Activity Relationships

Researchers investigating the impact of C‑22 substituents on pancreatic lipase inhibition can employ deacetylescin Ia (tigloyl) as the lower‑potency comparator to deacetylescin Ib/IIb (angeloyl), enabling precise SAR mapping [2].

Analytical Method Development and Quality Control of Escin‑Derived Saponins

The 42 Da mass difference between deacetylescin Ia and escin Ia provides a robust LC‑MS marker for distinguishing these closely related saponins in complex extracts and finished products, facilitating accurate quantification and batch‑to‑batch consistency verification .

Formulation Studies Where Solvent Flexibility and Ambient Stability Are Critical

Deacetylescin Ia's solubility in methanol, ethanol, and DMSO, combined with its tolerance of ambient shipping temperatures, makes it a practical choice for laboratories seeking to minimize cold‑chain dependencies and simplify dissolution protocols [3].

Application

Selection Property

Validation Focus

Glycemic response nutraceutical research

Moderate rank-order potency context

Glycemic endpoint response monitoring

Pancreatic lipase SAR studies

Substituent-dependent activity profile

Lipase inhibition rank-order verification

Analytical method development for saponins

Distinct mass signature (acetyl loss)

Mass-based identification and quantification

Formulation and sample preparation workflows

Broad solvent compatibility and ambient stability

Dissolution and stability under experimental conditions

• [1] Kimura H, et al. Identification of novel saponins from edible seeds of Japanese horse chestnut (Aesculus turbinata Blume) after treatment with wooden ashes and their nutraceutical activity. J Pharm Biomed Anal. 2006;41(5):1657-65. PMID: 16621416. View Source
• [2] Kimura H, et al. Antiobese Effects of Novel Saponins from Edible Seeds of Japanese Horse Chestnut (Aesculus turbinata BLUME) after Treatment with Wood Ashes. J Agric Food Chem. 2008;56(12):4783-8. PMID: 18512932. View Source
• [3] 去乙酰七叶皂苷A. CAS 254896-53-2. SCStandards Technical Datasheet. View Source